Cas no 75266-38-5 ((S)-2-Aminobut-3-enoic acid hydrochloride)

• Product Name: (S)-2-Aminobut-3-enoic acid hydrochloride
• CAS No: 75266-38-5
• MF: C₄H₈ClNO₂
• MW: 137.564820289612
• MDL: MFCD01863784
• CID: 2093000
• PubChem ID: 13246950
• Update Time: 2025-08-05

(S)-2-Aminobut-3-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminobut-3-enoic acid hydrochloride
• L-Vinylglycine hydrochloride
• AK157768
• L-2-Vinylglycin hydrochloride
• LS30533
• (S)-2-AMINOBUT-3-ENOIC ACID HCL
• AX8242239
• ST24036023
• 3-Butenoic acid, 2-amino-, hydrochloride, (S)-
• CS-D0476
• (2S)-2-aminobut-3-enoic acid;hydrochloride
• AKOS024258968
• DS-9104
• (S)-2-Aminobut-3-enoicacidhydrochloride
• VINYLGLYCINE HYDROCHLORIDE
• 75266-38-5
• (S)-2-Aminobut-3-enoic acid hydrochloride (H-L-Gly(Vinyl)-OH.HCl)
• MFCD01863784

• MDL： MFCD01863784
• Inchi： 1S/C4H7NO2.ClH/c1-2-3(5)4(6)7;/h2-3H,1,5H2,(H,6,7);1H/t3-;/m0./s1
• InChI Key： DGDXDTSUVOEPFK-DFWYDOINSA-N
• SMILES： Cl.OC([C@H](C=C)N)=O

Computed Properties

• Exact Mass: 137.0243562g/mol
• Monoisotopic Mass: 137.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Aminobut-3-enoic acid hydrochloride

The Comprehensive Overview of (S)-2-Aminobut-3-enoic Acid Hydrochloride (CAS No.75266-38-5)

(S)-2-Aminobut-3-enoic acid hydrochloride, identified by the CAS registry number CAS No.75266-38-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound, with its unique structure and stereochemistry, has garnered attention due to its potential applications in drug development and as a precursor in various biochemical pathways.

The chemical structure of (S)-2-Aminobut-3-enoic acid hydrochloride consists of a four-carbon chain with an amino group attached to the second carbon and a carboxylic acid group at the terminal end, along with a double bond between carbons 3 and 4. The stereochemistry at the second carbon is crucial, as it determines the compound's biological activity and selectivity. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

Recent studies have highlighted the role of (S)-2-Aminobut-3-enoic acid hydrochloride in various biochemical processes, particularly in relation to its ability to modulate cellular signaling pathways. For instance, researchers have explored its potential as a neuroprotective agent, where it has shown promise in mitigating oxidative stress and inflammation in neuronal cells. This makes it a candidate for therapeutic interventions in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biological roles, (S)-2-Aminobut-3-enoic acid hydrochloride has been utilized as a building block in the synthesis of more complex molecules, including peptide analogs and bioactive compounds. Its enamine chemistry has been leveraged in the development of novel antibiotics and anticancer agents, underscoring its versatility in drug discovery.

The synthesis of (S)-2-Aminobut-3-enoic acid hydrochloride involves several methodologies, including enzymatic resolutions, chiral resolution via HPLC, and asymmetric synthesis using organocatalysts or transition metal catalysts. These methods have been optimized to achieve high enantiomeric excess (ee) and yield, which are critical for its application in pharmaceuticals.

From an analytical standpoint, the characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and stereochemistry. These analyses are essential for ensuring the quality and consistency of the compound used in research and development.

In terms of applications beyond drug discovery, (S)-2-Aminobut-3-enoic acid hydrochloride has been explored for its role in food additives and nutraceuticals due to its amino acid profile and potential health benefits. Its inclusion in dietary supplements aimed at improving cognitive function or muscle recovery is an area of growing interest.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions involving (S)-2-Aminobut-3-enioic acid hydrochloride. Molecular docking studies have revealed potential binding sites on key proteins involved in metabolic pathways, providing insights into its mechanism of action.

In conclusion, (S)-2-Aminobut-3-enioic acid hydrochloride, with its unique chemical properties and stereochemical configuration, continues to be a focal point for scientific exploration across multiple disciplines. Its diverse applications range from drug development to nutraceuticals, with ongoing research promising new breakthroughs that could further enhance its utility in various industries.